Cas no 2137855-17-3 (Benzenemethanesulfonamide, 2-bromo-3-fluoro-N-methyl-)

Benzenemethanesulfonamide, 2-bromo-3-fluoro-N-methyl-, is a specialized sulfonamide derivative featuring bromo and fluoro substituents on the benzene ring, along with an N-methyl group on the sulfonamide moiety. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a versatile intermediate. The presence of both bromo and fluoro groups enhances its reactivity in cross-coupling reactions, while the N-methyl substitution may influence its biological activity or solubility profile. Its well-defined structure makes it suitable for applications in medicinal chemistry, particularly in the development of targeted small-molecule therapeutics or as a building block for further functionalization.
Benzenemethanesulfonamide, 2-bromo-3-fluoro-N-methyl- structure
2137855-17-3 structure
Product Name:Benzenemethanesulfonamide, 2-bromo-3-fluoro-N-methyl-
CAS No:2137855-17-3
MF:C8H9BrFNO2S
MW:282.129963636398
CID:5288083
Update Time:2025-06-09

Benzenemethanesulfonamide, 2-bromo-3-fluoro-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanesulfonamide, 2-bromo-3-fluoro-N-methyl-
    • Inchi: 1S/C8H9BrFNO2S/c1-11-14(12,13)5-6-3-2-4-7(10)8(6)9/h2-4,11H,5H2,1H3
    • InChI Key: NQHUTMXKHUMPDY-UHFFFAOYSA-N
    • SMILES: C1(CS(NC)(=O)=O)=CC=CC(F)=C1Br

Benzenemethanesulfonamide, 2-bromo-3-fluoro-N-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-680682-0.05g
1-(2-bromo-3-fluorophenyl)-N-methylmethanesulfonamide
2137855-17-3
0.05g
$983.0 2023-03-11
Enamine
EN300-680682-0.1g
1-(2-bromo-3-fluorophenyl)-N-methylmethanesulfonamide
2137855-17-3
0.1g
$1031.0 2023-03-11
Enamine
EN300-680682-0.25g
1-(2-bromo-3-fluorophenyl)-N-methylmethanesulfonamide
2137855-17-3
0.25g
$1078.0 2023-03-11
Enamine
EN300-680682-0.5g
1-(2-bromo-3-fluorophenyl)-N-methylmethanesulfonamide
2137855-17-3
0.5g
$1124.0 2023-03-11
Enamine
EN300-680682-1.0g
1-(2-bromo-3-fluorophenyl)-N-methylmethanesulfonamide
2137855-17-3
1g
$0.0 2023-06-07
Enamine
EN300-680682-2.5g
1-(2-bromo-3-fluorophenyl)-N-methylmethanesulfonamide
2137855-17-3
2.5g
$2295.0 2023-03-11
Enamine
EN300-680682-5.0g
1-(2-bromo-3-fluorophenyl)-N-methylmethanesulfonamide
2137855-17-3
5.0g
$3396.0 2023-03-11
Enamine
EN300-680682-10.0g
1-(2-bromo-3-fluorophenyl)-N-methylmethanesulfonamide
2137855-17-3
10.0g
$5037.0 2023-03-11

Additional information on Benzenemethanesulfonamide, 2-bromo-3-fluoro-N-methyl-

Benzenemethanesulfonamide, 2-bromo-3-fluoro-N-methyl- (CAS No. 2137855-17-3): A Comprehensive Overview

Benzenemethanesulfonamide, 2-bromo-3-fluoro-N-methyl-, identified by its CAS number 2137855-17-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a bromo and fluoro substituent on the benzene ring, along with a methylated nitrogen atom, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The synthesis and characterization of Benzenemethanesulfonamide, 2-bromo-3-fluoro-N-methyl- involve meticulous chemical processes that ensure high purity and yield. The bromo and fluoro groups introduce electronic and steric effects that can modulate the reactivity and binding affinity of the molecule. These modifications are crucial in designing compounds with enhanced selectivity and efficacy, which are essential for developing new drugs. The N-methyl group further enhances the stability and bioavailability of the compound, making it more suitable for pharmacological applications.

In recent years, there has been a growing interest in sulfonamide derivatives due to their potential as antimicrobial, anti-inflammatory, and anticancer agents. The structural motif of sulfonamides allows for strong interactions with biological targets, making them effective in modulating various cellular processes. Specifically, Benzenemethanesulfonamide, 2-bromo-3-fluoro-N-methyl- has been studied for its potential role in inhibiting enzymes and receptors involved in cancer progression. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are key players in tumor growth and metastasis.

The bromo and fluoro substituents on the benzene ring play a critical role in determining the pharmacokinetic properties of the compound. These groups can influence metabolic pathways and binding interactions with biological targets. For instance, the fluoro group is known to enhance metabolic stability by resisting degradation by enzymes such as cytochrome P450. This characteristic is particularly valuable in drug development, as it can lead to longer half-lives and improved therapeutic outcomes. The bromo group, on the other hand, can increase lipophilicity, which may enhance membrane permeability and improve drug absorption.

Research into Benzenemethanesulfonamide, 2-bromo-3-fluoro-N-methyl- has also explored its potential in treating inflammatory diseases. Sulfonamides have long been recognized for their anti-inflammatory properties due to their ability to inhibit inflammatory cytokines and enzymes. The specific modifications in this compound may enhance its ability to interact with inflammatory pathways, providing a novel approach to managing conditions such as rheumatoid arthritis and inflammatory bowel disease. Early preclinical studies have shown promising results in animal models, indicating that this compound may have significant therapeutic potential.

The development of new pharmaceuticals often involves extensive computational modeling and experimental validation. In the case of Benzenemethanesulfonamide, 2-bromo-3-fluoro-N-methyl-, computational methods such as molecular docking have been used to predict its binding affinity to various biological targets. These simulations help researchers identify potential drug candidates with high efficacy and low toxicity. Additionally, experimental techniques such as X-ray crystallography have been employed to determine the three-dimensional structure of the compound bound to its target proteins. This information is crucial for understanding how the compound exerts its biological effects.

The role of sulfonamides in medicinal chemistry cannot be overstated. They have been successfully used in numerous drugs over the past century, demonstrating their versatility and effectiveness. The introduction of new synthetic methods has further expanded their utility in drug design. For example, modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient synthesis of complex sulfonamide derivatives like Benzenemethanesulfonamide, 2-bromo-3-fluoro-N-methyl-. These advancements have made it possible to explore more diverse chemical spaces and discover novel therapeutic agents.

The future prospects of Benzenemethanesulfonamide, 2-bromo-3-fluoro-N-methyl- are promising as ongoing research continues to uncover its potential applications. Clinical trials are being planned to evaluate its safety and efficacy in human patients. Additionally, efforts are underway to optimize its chemical structure for better pharmacological properties. Collaborative efforts between academic researchers and pharmaceutical companies are essential in translating laboratory findings into viable therapeutic options for patients worldwide.

In conclusion, Benzenemethanesulfonamide, 2-bromo-3-fluoro-N-methyl- (CAS No. 2137855-17-3) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into various therapeutic areas, including cancer treatment and inflammation management. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in developing innovative treatments for complex diseases.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.